N-Pentan-2-yl-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-pentan-2-yl-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H24N2O2/c1-4-6-11(3)15-14(18)12-7-9-16(10-8-12)13(17)5-2/h5,11-12H,2,4,6-10H2,1,3H3,(H,15,18)
• InChI Key: LGDSPZKUCWIBDL-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC(=O)C1CCN(CC1)C(=O)C=C
• Molecular Formula: C14H24N2O2
• Molecular Weight: 252.35 g/mol

Description

“N-Pentan-2-yl-1-prop-2-enoylpiperidine-4-carboxamide” is a complex organic compound. It likely contains a piperidine ring, which is a common feature in many pharmaceuticals. The pentan-2-yl and prop-2-enoyl groups are likely attached to the nitrogen atom of the piperidine ring, forming an amide linkage.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of an amide bond between a carboxylic acid (prop-2-enoic acid) and an amine (pentan-2-ylpiperidine-4-amine). This is typically achieved through a condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. Unfortunately, without specific data, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The reactivity of this compound would depend on its exact structure. The amide bond could be hydrolyzed under acidic or basic conditions. The alkene group in the prop-2-enoyl moiety could undergo reactions such as hydrogenation or epoxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as solubility, melting point, boiling point, and stability could be determined experimentally.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many drugs containing a piperidine ring act on the nervous system, but without specific information, it’s difficult to predict the exact mechanism.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through toxicological studies. It’s important to handle all new compounds with care until their safety profiles are well-established.

Future Directions

The future directions for research on this compound would depend on its intended use. If it shows promise as a pharmaceutical, further studies could focus on optimizing its synthesis, improving its efficacy, reducing any side effects, and exploring its mechanism of action.